Cas no 70334-59-7 (1-azido-3,5-dimethylbenzene)

• Product Name: 1-azido-3,5-dimethylbenzene
• CAS No: 70334-59-7
• Molecular Formula: C₈H₉N₃
• Molecular Weight: 147.17716
• MDL: MFCD11207342
• CID: 547413
• PubChem ID: 15105829

1-azido-3,5-dimethylbenzene Properties

Names and Identifiers

• Benzene, 1-azido-3,5-dimethyl-
• 1-azido-3,5-dimethylbenzene
• DTXSID70568283
• AKOS009323117
• 3,5-dimethylphenylazide
• GKJIZQPBVOEDFB-UHFFFAOYSA-N
• EN300-271757
• 70334-59-7

• MDL： MFCD11207342
• InChIKey： GKJIZQPBVOEDFB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9N3/c1-6-3-7(2)5-8(4-6)10-11-9/h3-5H,1-2H3
• SMILES： CC1=CC(=CC(=C1)N=[N+]=[N-])C

Computed Properties

• Exact Mass: 147.07977
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.079647300g/mol
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides